Cas no 21007-21-6 (Deuterohemin IX)

• Product Name: Deuterohemin IX
• CAS No: 21007-21-6
• MF: C₃₀H₂₈ClFeN₄O₄
• MW: 599.865727424622
• CID: 274385
• PubChem ID: 3082177
• Update Time: 2025-04-19

Deuterohemin IX Chemical and Physical Properties

Names and Identifiers

• Deuteroferriheme
• 3-[18-(2-carboxylatoethyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate,hydron,iron(3+),chloride
• Fe(III) Deuteroporphyrin IX chloride
• 3-[18-(2-carboxylatoethyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;hydron;iron(3+);chloride
• Ferrate(2-), chloro(3,7,12,17-tetramethyl-21H,23H-porphine-2,18-dipropanoato(4-)-N21,N22,N23,N24)-, dihydrogen, (SP-5-13)-
• 21007-21-6
• J-013762
• Deutero-hemin
• Deuterohemin
• 3-[18-(2-carboxylatoethyl)-3, 7, 12, 17-tetramethylporphyrin-21, 24-diid-2-yl]propanoate;hydron;iron(3+);chloride
• Hypochlorohemoglobin
• Deuterohemin IX

• Inchi： 1S/C30H30N4O4.ClH.Fe/c1-15-9-20-12-25-17(3)21(5-7-29(35)36)27(33-25)14-28-22(6-8-30(37)38)18(4)26(34-28)13-24-16(2)10-19(32-24)11-23(15)31-20;;/h9-14H,5-8H2,1-4H3,(H4,31,32,33,34,35,36,37,38);1H;/q;;+3/p-3/b19-11-,20-12-,23-11-,24-13-,25-12-,26-13-,27-14-,28-14-;;
• InChI Key： MITFTGOXJCCKJD-YEGLKJMZSA-K
• SMILES： [Fe+3].[Cl-].[O-]C(CCC1C(C)=C2C=C3C(C)=CC(C=C4C(C)=CC(C=C5C(C)=C(CCC(=O)[O-])C(=CC=1[N-]2)[N-]5)=N4)=N3)=O.[H+].[H+] |t:8,14,20,30|

Computed Properties

• Exact Mass: 599.114844g/mol
• Monoisotopic Mass: 599.114844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 845
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Metallotetrapyrroles Metalloporphyrins